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Compound of Interest

Compound Name: Lead citrate

Cat. No.: B1584666 Get Quote

For researchers, scientists, and drug development professionals engaged in transmission

electron microscopy (TEM), achieving high-contrast ultrastructural images is essential. Lead
citrate staining is a critical step for enhancing the electron density of biological structures.

Sato's modified stable lead citrate solution offers a significant advantage over other

formulations due to its extended stability and reduced susceptibility to precipitation, ensuring

reliable and consistent staining results.[1][2] This formulation can be stored for over a year at

room temperature without the formation of lead carbonate precipitates.[3][4][5]

Quantitative Data Summary
The following table outlines the specific components and their quantities required for the

preparation of 50 mL of Sato's modified stable lead citrate solution.
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Reagent Molecular Formula Quantity

Calcined Lead Citrate - 0.20 g

Lead Nitrate Pb(NO₃)₂ 0.15 g

Lead Acetate, Trihydrate Pb(CH₃COO)₂ · 3H₂O 0.15 g

Sodium Citrate, Dihydrate Na₃(C₆H₅O₇) · 2H₂O 1.00 g

Distilled Water (CO₂-free) H₂O 41.0 mL

1N Sodium Hydroxide NaOH 9.0 mL

Final Volume 50 mL

Experimental Protocols
This section provides detailed methodologies for the preparation of calcined lead citrate and

the final Sato's modified stable lead citrate solution.

Protocol 1: Preparation of Calcined Lead Citrate
Objective: To prepare calcined lead citrate, a key component for the stable staining solution.

Materials:

Crystal lead citrate

Melting pot or crucible

Heating mantle or furnace (200°C to 300°C)

Procedure:

Place the crystal lead citrate into a melting pot.

Heat the lead citrate for several hours at a temperature between 200°C and 300°C.[4]

Monitor the color of the lead citrate. The process is complete when the color changes to a

light brownish-yellow.[4]
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Caution: Do not overheat the lead citrate. A dark brownish or black color indicates that it is

overheated and cannot be used for the preparation of the staining solution.[4]

Allow the calcined lead citrate to cool completely before use.

Protocol 2: Preparation of Sato's Modified Stable Lead
Citrate Solution
Objective: To prepare a 50 mL stock solution of stable lead citrate stain.

Materials:

Calcined Lead Citrate (from Protocol 1)

Lead Nitrate

Lead Acetate

Sodium Citrate

CO₂-free distilled water (prepared by boiling for 10-15 minutes and then cooling)

1N Sodium Hydroxide (NaOH) solution

50 mL volumetric flask

Magnetic stirrer and stir bar (optional)

Amber glass storage bottle with a screw cap

Procedure:

Into a 50 mL volumetric flask, add the following reagents: 0.20 g of calcined lead citrate,

0.15 g of lead nitrate, 0.15 g of lead acetate, and 1.00 g of sodium citrate.[3][4]

Add 41.0 mL of CO₂-free distilled water to the flask.[3][4]

Mix the components thoroughly. The mixture will form a yellowish, milky solution.[3][4]
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Add 9.0 mL of 1N NaOH to the solution.[3][4]

Continue to mix until the solution becomes clear with a light yellowish color.[3][4]

Transfer the final solution to an amber glass bottle with a screw cap for storage.[4]

The solution is stable for over a year when stored at room temperature or in a refrigerator.[3]

[4]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the preparation of Sato's modified stable lead
citrate solution.
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Step 1: Prepare Calcined Lead Citrate

Step 2: Prepare Staining Solution

Heat Crystal Lead Citrate
(200-300°C)

Observe Color Change
(to light brownish-yellow)

for several hours

Cool to Room Temperature

Combine in 50 mL flask:
- Calcined Lead Citrate (0.20g)

- Lead Nitrate (0.15g)
- Lead Acetate (0.15g)

- Sodium Citrate (1.00g)

Use in Step 2

Add 41.0 mL
CO₂-free Distilled Water

Mix to a Yellowish,
Milky Solution

Add 9.0 mL
1N NaOH

Mix until Solution
Becomes Clear and Yellowish

Transfer to Amber Bottle
for Storage

Click to download full resolution via product page

Caption: Workflow for preparing Sato's modified stable lead citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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